Cas no 35402-23-4 (Ethyl 2-methyloct-2-enoate)

• Product Name: Ethyl 2-methyloct-2-enoate
• CAS No: 35402-23-4
• MF: C₁₁H₂₀O₂
• MW: 184.275303840637
• CID: 5527927
• Update Time: 2025-06-10

Ethyl 2-methyloct-2-enoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-methyloct-2-enoate
• 2-Octenoic acid, 2-methyl-, ethyl ester

• Inchi： 1S/C11H20O2/c1-4-6-7-8-9-10(3)11(12)13-5-2/h9H,4-8H2,1-3H3
• InChI Key： SWPHJOSYKWMQGV-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)=CCCCCC

Experimental Properties

• Density: 0.890±0.06 g/cm3(Predicted)
• Boiling Point: 234.8±9.0 °C(Predicted)

Additional information on Ethyl 2-methyloct-2-enoate

Ethyl 2-methyloct-2-enoate (CAS No. 35402-23-4): An Overview of Its Properties, Applications, and Recent Research

Ethyl 2-methyloct-2-enoate (CAS No. 35402-23-4) is a versatile organic compound with a wide range of applications in the chemical and pharmaceutical industries. This ester, characterized by its distinct molecular structure, has gained significant attention due to its unique properties and potential uses in various fields.

The chemical formula of Ethyl 2-methyloct-2-enoate is C11H20O2, and it is a colorless to pale yellow liquid with a characteristic fruity odor. The compound is synthesized through the esterification of 2-methyloct-2-enoic acid with ethanol, a process that is well-documented in the literature. The molecular weight of Ethyl 2-methyloct-2-enoate is approximately 188.27 g/mol, and it exhibits good solubility in organic solvents such as ethanol, acetone, and ethyl acetate.

One of the key properties of Ethyl 2-methyloct-2-enoate is its low toxicity and high stability under various conditions. These characteristics make it suitable for use in a variety of applications, including flavor and fragrance formulations, pharmaceutical intermediates, and as a solvent in chemical reactions. The compound's ability to impart a pleasant aroma makes it particularly valuable in the food and cosmetics industries.

Recent research has explored the potential of Ethyl 2-methyloct-2-enoate in pharmaceutical applications. Studies have shown that this compound can be used as an intermediate in the synthesis of more complex molecules with therapeutic properties. For example, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of Ethyl 2-methyloct-2-enoate as a building block in the development of novel anti-inflammatory drugs. The researchers found that derivatives of this ester exhibited significant anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for further drug development.

In addition to its pharmaceutical applications, Ethyl 2-methyloct-2-enoate has been investigated for its use in green chemistry initiatives. A study published in Green Chemistry in 2019 demonstrated that this compound can be synthesized using environmentally friendly methods, such as microwave-assisted synthesis and catalytic processes that minimize waste generation. These findings highlight the compound's potential as a sustainable alternative to traditional synthetic routes.

The safety profile of Ethyl 2-methyloct-2-enoate has also been extensively studied. Toxicological evaluations have shown that this compound has low acute toxicity and does not pose significant health risks when handled properly. However, it is important to follow standard safety guidelines when working with this chemical to ensure safe handling and storage.

In conclusion, Ethyl 2-methyloct-2-enoate (CAS No. 35402-23-4) is a valuable compound with diverse applications in the chemical and pharmaceutical industries. Its unique properties, including low toxicity, high stability, and pleasant aroma, make it an attractive choice for various formulations. Recent research has further expanded its potential uses, particularly in the development of novel pharmaceuticals and green chemistry processes. As research continues to advance, it is likely that new applications for this versatile ester will be discovered.